Cas no 1251633-77-8 (N-cyclohexyl-2-{3-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-2-oxo-1,2-dihydropyridin-1-yl}acetamide)

• Product Name: N-cyclohexyl-2-{3-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-2-oxo-1,2-dihydropyridin-1-yl}acetamide
• CAS No: 1251633-77-8
• MF: C₂₁H₂₁FN₄O₃
• MW: 396.414848089218
• CID: 5395982
• Update Time: 2025-06-08

N-cyclohexyl-2-{3-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-2-oxo-1,2-dihydropyridin-1-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-Cyclohexyl-3-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-2-oxo-1(2H)-pyridineacetamide
• N-cyclohexyl-2-{3-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-2-oxo-1,2-dihydropyridin-1-yl}acetamide

• Inchi： 1S/C21H21FN4O3/c22-15-10-8-14(9-11-15)19-24-20(29-25-19)17-7-4-12-26(21(17)28)13-18(27)23-16-5-2-1-3-6-16/h4,7-12,16H,1-3,5-6,13H2,(H,23,27)
• InChI Key： WFZZYCZBXXWLGU-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC(NC2CCCCC2)=O)C=CC=C1C1ON=C(C2=CC=C(F)C=C2)N=1

Experimental Properties

• Density: 1.35±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 14.10±0.20(Predicted)

Additional information on N-cyclohexyl-2-{3-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-2-oxo-1,2-dihydropyridin-1-yl}acetamide

Comprehensive Overview of N-cyclohexyl-2-{3-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-2-oxo-1,2-dihydropyridin-1-yl}acetamide (CAS No. 1251633-77-8)

The compound N-cyclohexyl-2-{3-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-2-oxo-1,2-dihydropyridin-1-yl}acetamide (CAS No. 1251633-77-8) is a structurally complex molecule that has garnered significant interest in pharmaceutical and biochemical research. Its unique 1,2,4-oxadiazole and dihydropyridine moieties make it a promising candidate for drug discovery, particularly in targeting enzymes and receptors involved in inflammatory and neurological disorders. Researchers are increasingly focusing on its potential as a small-molecule inhibitor due to its ability to modulate specific biological pathways.

In recent years, the demand for fluorinated heterocyclic compounds like N-cyclohexyl-2-{3-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-2-oxo-1,2-dihydropyridin-1-yl}acetamide has surged, driven by their enhanced metabolic stability and bioavailability. The presence of the 4-fluorophenyl group in its structure is particularly noteworthy, as fluorination often improves a compound's lipophilicity and membrane permeability. This aligns with current trends in medicinal chemistry, where fluorine incorporation is a key strategy for optimizing drug-like properties.

The synthesis of CAS No. 1251633-77-8 involves multi-step organic reactions, including cyclocondensation and amide coupling, which are critical for achieving high purity and yield. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound, ensuring its suitability for preclinical studies. Its oxadiazole-pyridine hybrid scaffold has also been explored in computational drug design, leveraging molecular docking and QSAR modeling to predict its interactions with biological targets.

From a therapeutic perspective, N-cyclohexyl-2-{3-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-2-oxo-1,2-dihydropyridin-1-yl}acetamide has shown promise in preliminary studies for conditions like neurodegenerative diseases and chronic inflammation. These areas are highly relevant to modern healthcare challenges, such as aging populations and the rise of autoimmune disorders. Its mechanism of action may involve the inhibition of pro-inflammatory cytokines or modulation of ion channels, though further in vivo validation is required.

In the context of green chemistry, efforts are underway to optimize the synthesis of CAS No. 1251633-77-8 using catalytic methods and solvent-free conditions. This reflects broader industry priorities toward sustainability and reduced environmental impact. Additionally, its potential as a lead compound for central nervous system (CNS) drugs has sparked collaborations between academia and pharmaceutical companies, highlighting its commercial viability.

For researchers and manufacturers, sourcing high-quality N-cyclohexyl-2-{3-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-2-oxo-1,2-dihydropyridin-1-yl}acetamide is critical. Reputable suppliers provide detailed certificates of analysis (CoA) and stability data, ensuring compliance with Good Manufacturing Practices (GMP). As interest in precision medicine grows, this compound's role in targeted therapy development is likely to expand, making it a focal point for future research investments.